Cas no 1261816-76-5 (2,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid)

• Product Name: 2,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid
• CAS No: 1261816-76-5
• MF: C₂₀H₁₁F₆NO₂
• MW: 411.297266244888
• CID: 4985028
• Update Time: 2025-06-09

2,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid

• Inchi： 1S/C20H11F6NO2/c21-19(22,23)15-7-3-1-5-11(15)14-10-27-17(9-13(14)18(28)29)12-6-2-4-8-16(12)20(24,25)26/h1-10H,(H,28,29)
• InChI Key： AINHFPYJVTYSMC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=CN=C(C=C1C(=O)O)C1C=CC=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 578
• XLogP3: 5.4
• Topological Polar Surface Area: 50.2

Additional information on 2,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid

Introduction to 2,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261816-76-5) in Modern Chemical and Pharmaceutical Research

2,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid, identified by its CAS number 1261816-76-5, is a sophisticated organic compound that has garnered significant attention in the realms of chemical biology and pharmaceutical innovation. This compound, characterized by its intricate molecular architecture, combines a pyridine core with two trifluoromethyl-substituted phenyl groups, making it a structurally unique entity with potential applications in drug discovery and material science.

The molecular structure of 2,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261816-76-5) features a central isonicotinic acid moiety flanked by two phenyl rings, each bearing a trifluoromethyl group at the 2-position. This arrangement imparts unique electronic and steric properties to the molecule, which are highly relevant in the design of bioactive compounds. The trifluoromethyl group, in particular, is a well-known pharmacophore that enhances lipophilicity and metabolic stability, making it a valuable feature in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. 2,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261816-76-5) has emerged as a promising candidate in this context due to its ability to modulate various biological pathways. Its dual functionality—arising from the combination of the isonicotinic acid core and the trifluoromethyl-substituted phenyl groups—makes it a versatile scaffold for designing molecules that can interact with biological targets in a selective manner.

One of the most compelling aspects of 2,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261816-76-5) is its potential as an intermediate in the synthesis of more complex pharmacological entities. Researchers have leveraged its structural features to develop derivatives with enhanced binding affinity and improved pharmacokinetic profiles. For instance, studies have demonstrated its utility in creating molecules that exhibit potent inhibitory activity against enzymes implicated in inflammatory and infectious diseases.

The trifluoromethyl group in 2,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261816-76-5) plays a crucial role in modulating the electronic properties of the molecule. This substitution enhances the molecule's interaction with biological targets by increasing its lipophilicity while maintaining metabolic stability. Such characteristics are highly desirable in drug development, as they contribute to improved bioavailability and prolonged half-life of therapeutic agents.

Recent advancements in computational chemistry have further highlighted the significance of 2,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261816-76-5) as a key building block in medicinal chemistry. Molecular modeling studies have revealed that this compound can be engineered to target specific protein receptors with high precision. This capability is particularly relevant in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 2,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261816-76-5) has shown promise in material science research. Its unique structural properties make it an attractive candidate for developing advanced materials with tailored electronic and optical characteristics. For instance, researchers have explored its potential use in creating novel organic semiconductors and light-emitting diodes (OLEDs), where its molecular architecture contributes to enhanced performance and stability.

The synthesis of 2,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261816-76-5) presents both challenges and opportunities for chemists. The presence of multiple functional groups necessitates careful optimization of reaction conditions to achieve high yields and purity. However, recent methodological advancements have streamlined synthetic routes, making it more feasible to produce this compound on an industrial scale.

Evaluation of 2,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261816-76-5) in preclinical studies has provided valuable insights into its biological activity and potential therapeutic applications. Initial findings suggest that this compound exhibits significant inhibitory effects on enzymes involved in disease pathogenesis. These results have spurred further investigation into its mechanism of action and potential clinical utility.

The future prospects for 2,5-Bis(2-(trifluoromethyl)phenyl)isonicotinic acid (CAS No. 1261816-76-5) are vast and multifaceted. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in both academic research and industrial development. Its unique structural features and versatile reactivity make it a cornerstone molecule for innovation across multiple disciplines.